Cas no 2121514-15-4 ({5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid)

{5-[4-(Trifluoromethoxy)phenyl]pyridin-3-yl}boronic acid is a boronic acid derivative featuring a pyridine core substituted with a 4-(trifluoromethoxy)phenyl group at the 5-position and a boronic acid moiety at the 3-position. This compound is a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high efficiency and selectivity. The trifluoromethoxy group enhances the electron-withdrawing properties, improving reactivity in palladium-catalyzed transformations. Its stability under typical coupling conditions and compatibility with diverse functional groups make it a versatile building block for pharmaceutical and agrochemical applications. The boronic acid functionality ensures precise control in forming carbon-carbon bonds, facilitating the construction of complex molecular architectures.

{5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid structure

2121514-15-4 structure

Product Name:{5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid

CAS No:2121514-15-4

MF:C₁₂H₉BF₃NO₃

MW:283.01097369194

MDL:MFCD27756679

CID:5078756

PubChem ID:74892472

Update Time:2026-03-01

{5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

- 3-[4-(Trifluoromethoxy)phenyl]-pyridine-5-boronic acid
- 3-?[4-?(Trifluoromethoxy)?phenyl]?-pyridine-5-boronic acid
- (5-(4-(Trifluoromethoxy)phenyl)pyridin-3-yl)boronic acid
- {5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid
- MDL： MFCD27756679
- Inchi： 1S/C12H9BF3NO3/c14-12(15,16)20-11-3-1-8(2-4-11)9-5-10(13(18)19)7-17-6-9/h1-7,18-19H
- InChI Key： OFPZCXPIRJJEGC-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(B(O)O)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 309
Topological Polar Surface Area: 62.6

{5-4-(trifluoromethoxy)phenylpyridin-3-yl}boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB529857-250 mg	3-[4-(Trifluoromethoxy)phenyl]-pyridine-5-boronic acid; .	2121514-15-4		250MG	€635.10	2023-04-17
abcr	AB529857-500 mg	3-[4-(Trifluoromethoxy)phenyl]-pyridine-5-boronic acid; .	2121514-15-4		500MG	€1,096.20	2023-04-17
eNovation Chemicals LLC	Y1220811-500mg	3-[4-(Trifluoromethoxy)phenyl]-pyridine-5-boronic acid	2121514-15-4	95%	500mg	$1295	2024-07-28
Enamine	EN300-23832879-0.05g	{5-[4-(trifluoromethoxy)phenyl]pyridin-3-yl}boronic acid	2121514-15-4	95%	0.05g	$719.0	2024-06-19
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Enamine	EN300-23832879-1.0g	{5-[4-(trifluoromethoxy)phenyl]pyridin-3-yl}boronic acid	2121514-15-4	95%	1.0g	$857.0	2024-06-19
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